Cas no 62084-18-8 (4-Pentene-2,3-diol)

4-Pentene-2,3-diol structure
4-Pentene-2,3-diol structure
Product Name:4-Pentene-2,3-diol
CAS No:62084-18-8
MF:C5H10O2
MW:102.131701946259
CID:1635235
PubChem ID:14660056
Update Time:2025-04-21

4-Pentene-2,3-diol Chemical and Physical Properties

Names and Identifiers

    • 4-Pentene-2,3-diol
    • pent-4-ene-2,3-diol
    • DTXSID00562693
    • 62084-18-8
    • SCHEMBL5057417
    • Inchi: 1S/C5H10O2/c1-3-5(7)4(2)6/h3-7H,1H2,2H3
    • InChI Key: NVEPXBVOEVVLHX-UHFFFAOYSA-N
    • SMILES: OC(C)C(C=C)O

Computed Properties

  • Exact Mass: 102.0681
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 61.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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